Cas no 1076198-34-9 (Isradipine Lactone)

Isradipine Lactone is a key intermediate in the synthesis of Isradipine, a calcium channel blocker used in the treatment of hypertension. This lactone derivative is characterized by its high purity and stability, making it suitable for pharmaceutical research and development. Its well-defined chemical structure ensures consistent performance in synthetic pathways, facilitating efficient scale-up processes. Isradipine Lactone is particularly valued for its role in producing enantiomerically pure compounds, which is critical for achieving desired therapeutic effects. The compound is handled under controlled conditions to maintain its integrity, ensuring reliability in downstream applications. Its utility in medicinal chemistry underscores its importance in cardiovascular drug development.
Isradipine Lactone structure
Isradipine Lactone structure
Product Name:Isradipine Lactone
CAS No:1076198-34-9
MF:C18H17N3O5
MW:355.344684362412
CID:1061395
PubChem ID:46782005
Update Time:2025-06-07

Isradipine Lactone Chemical and Physical Properties

Names and Identifiers

    • Isradipine Lactone
    • propan-2-yl 4-(2,1,3-benzoxadiazol-4-yl)-2-methyl-5-oxo-4,7-dihydro-1H-furo[3,4-b]pyridine-3-carboxylate
    • Propan-2-yl 4-(2,1,3-benzoxadiazol-4-yl)-2-methyl-5-oxo-1,4,5,7-tetrahydrofuro[3,4-b]pyridine-3-carboxylate
    • DTXSID30675982
    • 1-Methylethyl 4-(2,1,3-benzoxadiazol-4-yl)-1,4,5,7-tetrahydro-2-methyl-5-oxofuro[3,4-b]pyridine-3-carboxylate
    • 1076198-34-9
    • Propan-2-yl 4-(2,1,3-benzoxadiazol-4-yl)-2-methyl-5-oxo-1H,4H,5H,7H-furo[3,4-b]pyridine-3-carboxylate
    • Furo[3,4-b]pyridine-3-carboxylic acid, 4-(2,1,3-benzoxadiazol-4-yl)-1,4,5,7-tetrahydro-2-methyl-5-oxo-, 1-methylethyl ester
    • ST2T6HG2N8
    • Inchi： 1S/C18H17N3O5/c1-8(2)25-18(23)13-9(3)19-12-7-24-17(22)15(12)14(13)10-5-4-6-11-16(10)21-26-20-11/h4-6,8,14,19H,7H2,1-3H3
    • InChI Key： MDPKWTOXKXUQSW-UHFFFAOYSA-N
    • SMILES： O1C(C2=C(C1)NC(C)=C(C(=O)OC(C)C)C2C1=CC=CC2C1=NON=2)=O

Computed Properties

  • Exact Mass: 355.11700
  • Monoisotopic Mass: 355.11682065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.55000
  • LogP: 2.27490

Isradipine Lactone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I925010-10mg
Isradipine Lactone
 1076198-34-9
10mg
 $3829.00 2023-05-18
TRC
I925010-25mg
Isradipine Lactone
 1076198-34-9
25mg
 $5126.00 2023-05-18

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